Cas no 1251697-42-3 (methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate
• CAS No: 1251697-42-3
• MF: C₂₂H₂₀ClN₃O₄
• MW: 425.864904403687
• CID: 5435314
• Update Time: 2025-10-22

methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• LGRWIFHLFPMBNM-UHFFFAOYSA-N
• methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate

• Inchi： 1S/C22H20ClN3O4/c1-30-22(29)13-2-5-15(6-3-13)24-20(27)12-26-9-8-19-17(11-26)21(28)16-10-14(23)4-7-18(16)25-19/h2-7,10H,8-9,11-12H2,1H3,(H,24,27)(H,25,28)
• InChI Key： LGRWIFHLFPMBNM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2CCC3=C(C2)C(=O)C2=CC(Cl)=CC=C2N3)=O)C=C1

Additional information on methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate

Recent Advances in the Study of Methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate (CAS: 1251697-42-3)

Methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate (CAS: 1251697-42-3) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its complex heterocyclic structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. Studies have demonstrated that the compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in various disease pathways. The presence of the chloro and oxo functional groups in its structure is believed to contribute to its bioactivity, making it a valuable scaffold for further chemical modifications.

One of the key findings from recent investigations is the compound's potential as an inhibitor of specific protein kinases involved in cancer progression. In vitro assays have shown that methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate can effectively bind to the ATP-binding site of these kinases, thereby inhibiting their activity. This has led to increased interest in its development as a targeted therapy for certain types of malignancies.

In addition to its anticancer properties, the compound has also been explored for its potential applications in neurodegenerative diseases. Preliminary studies suggest that it may modulate pathways associated with neuroinflammation and oxidative stress, which are key contributors to conditions such as Alzheimer's and Parkinson's diseases. However, further research is needed to fully understand its mechanism of action in these contexts.

The synthesis of methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate has been optimized in recent years, with several novel synthetic routes being reported. These methods aim to improve yield, reduce byproducts, and enhance the scalability of the process. Advances in catalytic systems and green chemistry approaches have also been applied to the synthesis of this compound, reflecting the growing emphasis on sustainable practices in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Researchers are currently working on derivative compounds and prodrug strategies to overcome these limitations and enhance the therapeutic potential of this molecule.

In conclusion, methyl 4-(2-{8-chloro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamido)benzoate represents a promising candidate for further drug development. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Future studies will likely focus on expanding its therapeutic applications, optimizing its pharmacological properties, and advancing it through the drug development pipeline.